Cas no 103-64-0 (2-Bromovinylbenzene)

• Product Name: 2-Bromovinylbenzene
• CAS No: 103-64-0
• MF: C₈H₇Br
• MW: 183.0452
• MDL: MFCD00000185
• CID: 35235
• PubChem ID: 5314126
• Update Time: 2025-06-08

2-Bromovinylbenzene Chemical and Physical Properties

Names and Identifiers

• (2-Bromovinyl)benzene
• beta-bromostyrene (cis+trans)
• Bromostyrenecistrans
• Bromostyrol
• ?Bromostyrene
• 2-Bromovinylbenzene
• b-bromostyrene
• beta-Bromostyrene, mixture of cis- and trans isomers
• Bromstyrol
• beta-Bromostyrene (cis- and trans- mixture)
• 1-BROMO-2-PHENYLETHYLENE
• BETA-BROMOSTYRENE
• &beta
• Bromstyrole
• hyacinthbase
• B-BROMSTYROL
• 2-Bromostyrol
• styrylbromide
• B-Bromostyrol
• Bromostyrolene
• Hyacinth base
• Styryl bromide
• 1-Bromo-2-phenylethene
• (2-Bromoethenyl)benzene
• beta-Bromstyrol
• Benzene, (2-bromoethenyl)-
• Styrene, beta-bromo-
• (E)-2-Bromostyrene
• (E)-beta-Bromostyrene
• [(E)-2-Bromoethenyl]benzene
• alpha-Bromo-beta-phenylethylene
• Styrene, .beta.-bromo-
• Benzene, (2-bromoethenyl)-, (E)-
• KGB403
• D70190
• 2-(BROMOVINYL)BENZENE
• 3-05-00-01177 (Beilstein Handbook Reference)
• NSC-8047
• AS-13048
• AI3-24375
• NS00012020
• ss-bromostyrene
• (E)-2-Phenylethenyl bromide
• AKOS015889575
• EINECS 203-131-3
• (E)-(2-BROMOVINYL)BENZENE
• beta-Bromostyrene, cis + trans
• beta -bromostyrene
• 46J0U1IRC9
• 1340-14-3
• 588-72-7
• Beta-bromostyrene beta-bromostyrene
• B0655
• A800963
• KGB403U6YG
• Bromostyrene
• EN300-125201
• NSC 8047
• .alpha.-Bromo-.beta.-phenylethylene
• Q27282242
• 103-64-0
• CHEMBL217948
• ghl.PD_Mitscher_leg0.123
• .omega.-Bromostyrene
• Benzene, ((1E)-2-bromoethenyl)-
• B-bromo styrene
• 2-Phenylethenyl bromide
• (E)-1-Bromo-2-phenylethene
• CS-0356736
• beta-Bromostyrene, 97%
• (E)-bromostyrene
• .BETA.-BROMOSTYRENE, (E)-
• beta-Bromostyrene, (E)-
• J-802025
• NSC8047
• CS-0059292
• UNII-KGB403U6YG
• HSDB 1969
• DTXSID601315060
• .beta.-Bromostyrene
• trans-2-Bromostyrene
• AKOS025310673
• E-styryl bromide
• MFCD00000185
• trans-(2-bromo-vinyl)-benzene
• trans-1-Bromo-2-phenylethylene
• W-108844
• TRANS-.OMEGA.-BROMOSTYRENE
• beta-Bromostyrene, cis + trans, stab. with 0.1% 4-tert-butylcatechol
• BRN 2038495
• UNII-46J0U1IRC9
• (E)-.BETA.-BROMOSTYRENE
• trans-I(2)-Bromostyrene
• [(E)-2-Bromoethenyl]benzene #
• SCHEMBL331174
• trans-Styryl bromide
• trans-omega-Bromostyrene
• (E)-Styryl bromide
• WLN: E1U1R
• .beta.-Bromstyrol
• NSC-147118
• [(E)-2-bromanylethenyl]benzene

• MDL： MFCD00000185
• Inchi： 1S/C8H7Br/c9-7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： YMOONIIMQBGTDU-VOTSOKGWSA-N
• SMILES： Br/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2038495

Computed Properties

• Exact Mass: 181.97300
• Monoisotopic Mass: 181.973113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellowish liquid. A mixture of CIS and trans isomers. It smells fragrant.
• Density: 1.427 g/mL at 25 °C(lit.)
• Melting Point: 7 °C (lit.)
• Boiling Point: 110-112 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.607(lit.)
• Solubility: Soluble in alcohol.
• PSA: 0.00000
• LogP: 3.05220
• Solubility: Dissolve in 4 parts of 90% ethanol. Insoluble in water. Easy to polymerize.

2-Bromovinylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23; S24/25; S36/37
• RTECS：WL3850000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22
• Safety Term：S23-S24/25-S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-Bromovinylbenzene

Comprehensive Guide to 2-Bromovinylbenzene (CAS No. 103-64-0): Properties, Applications, and Industry Insights

2-Bromovinylbenzene (CAS No. 103-64-0), also known as β-bromostyrene, is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure—featuring a bromine atom attached to a vinyl-substituted benzene ring—confers exceptional reactivity, making it a valuable building block for cross-coupling reactions like Suzuki-Miyaura and Heck reactions. This article explores its physicochemical properties, industrial applications, and emerging trends aligned with green chemistry and sustainable synthesis.

The growing demand for halogenated aromatic compounds in drug discovery has spotlighted 2-Bromovinylbenzene as a key intermediate. Researchers prioritize its role in synthesizing biaryl derivatives, a class of compounds prevalent in FDA-approved drugs. Recent studies highlight its utility in photocatalysis and metal-free C-C bond formation, addressing environmental concerns tied to traditional heavy-metal catalysts. These innovations resonate with the pharmaceutical industry’s shift toward eco-friendly methodologies.

From a commercial perspective, 103-64-0 is supplied in high-purity grades (>98%) to ensure consistency in fine chemical manufacturing. Analytical techniques like GC-MS and HPLC are employed to verify its purity, while storage recommendations emphasize protection from light and moisture to prevent degradation. Industry stakeholders frequently search for "2-Bromovinylbenzene suppliers" or "CAS 103-64-0 technical data," reflecting its relevance in R&D procurement.

Emerging applications in OLED materials further elevate the compound’s profile. Its bromine moiety enables precise functionalization of π-conjugated systems, critical for developing energy-efficient displays. This aligns with global interest in optoelectronic materials, as evidenced by rising searches for "halogenated styrenes in electronics." Regulatory compliance remains a focal point; manufacturers adhere to REACH and ISO 9001 standards to meet international safety benchmarks.

In conclusion, 2-Bromovinylbenzene exemplifies the intersection of synthetic utility and sustainability. Its adaptability across life sciences and advanced materials sectors underscores its enduring value. Future research may explore its potential in biocatalysis or flow chemistry, further minimizing environmental impact—a priority for modern chemical enterprises.